Cas no 2138050-62-9 (4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide)

• Product Name: 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide
• CAS No: 2138050-62-9
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6357984
• PubChem ID: 165500710
• Update Time: 2025-10-19

4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138050-62-9
• EN300-1167303
• 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide

• Inchi： 1S/C17H19N3O4S/c21-20(22)14-6-8-15(9-7-14)25(23,24)19-17-10-11-18-12-16(17)13-4-2-1-3-5-13/h1-9,16-19H,10-12H2
• InChI Key： CXKXVYGQDSZMEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCNCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide

Research Briefing on 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide (CAS: 2138050-62-9)

In recent years, the compound 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide (CAS: 2138050-62-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and receptor modulation. The unique structural features of this compound, including the nitrobenzene sulfonamide moiety and the phenylpiperidine scaffold, make it a promising candidate for drug discovery efforts targeting various diseases, such as cancer, neurological disorders, and infectious diseases.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide as a potential inhibitor of carbonic anhydrase isoforms. The researchers employed a combination of molecular docking and in vitro enzymatic assays to demonstrate that this compound exhibits selective inhibition against carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumor environments. The study reported an IC50 value of 12.3 nM for CA IX inhibition, highlighting its potential as an anticancer agent targeting tumor hypoxia.

Another significant development involves the investigation of 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide as a modulator of sigma receptors. Research published in Bioorganic & Medicinal Chemistry Letters revealed that this compound displays high affinity for sigma-1 receptors (Ki = 8.7 nM) with moderate selectivity over sigma-2 receptors. Given the role of sigma-1 receptors in neuroprotection and cognitive function, these findings suggest potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a chemical perspective, the synthetic route to 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide has been optimized in recent work. A 2023 publication in Organic Process Research & Development described a scalable, three-step synthesis starting from commercially available 3-phenylpiperidin-4-amine, with an overall yield of 68%. The process features a key sulfonylation step using 4-nitrobenzenesulfonyl chloride under mild conditions, followed by purification via crystallization from ethanol-water mixtures.

Pharmacokinetic studies of this compound have shown promising results. Animal studies indicate good oral bioavailability (F = 42%) and reasonable blood-brain barrier penetration (brain/plasma ratio = 0.35 at 2 hours post-dose). The metabolic stability in human liver microsomes was found to be acceptable (t1/2 = 43 minutes), with the major metabolic pathway involving reduction of the nitro group to an amine.

Despite these promising findings, challenges remain in the development of 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide as a therapeutic agent. Recent toxicology studies have identified potential hepatotoxicity at higher doses (≥100 mg/kg in rodents), which may limit its therapeutic window. Current research efforts are focused on structural modifications to improve the safety profile while maintaining the desired biological activity.

In conclusion, 4-nitro-N-(3-phenylpiperidin-4-yl)benzene-1-sulfonamide represents an intriguing chemical scaffold with multiple potential therapeutic applications. The compound's unique combination of enzyme inhibitory activity and receptor modulation properties continues to drive research interest. Future studies will likely focus on optimizing its pharmacological properties and exploring combination therapies in relevant disease models.